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Compound of Interest

Compound Name: H-Pro-Gly-NH2-HCI
CAS No.: 51952-37-5
Cat. No.: B1445514
Get Quote
. J

A Note on Nomenclature: The request specified "Prolyl-glycinamide hydrochloride." However,
extensive database searches indicate this may be a misnomer for the more common and well-
documented chemical entity, Glycinamide Hydrochloride. This guide will focus on the latter,
providing a comprehensive technical overview for researchers, scientists, and drug
development professionals. We will also briefly touch upon related dipeptides to clarify potential
ambiguities.

Introduction and Core Properties

Glycinamide hydrochloride is the hydrochloride salt of glycinamide, the amide derivative of the
amino acid glycine.[1] It is a white, water-soluble solid.[1] This compound is of interest in
various scientific domains, notably for its use as one of Good's buffers, effective in the
physiological pH range.[1] Its pKa of approximately 8.20 at 20°C makes it a suitable buffer for
cell culture applications.[1]

Below is a table summarizing the core physicochemical properties of Glycinamide
Hydrochloride:
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Property Value Source(s)
Molecular Formula C2H7CIN20 [2]
Molecular Weight 110.54 g/mol [2][3]

CAS Number 1668-10-6 [11[3]
Appearance White solid [1]

Melting Point 204 °C (decomposes) [3]
Solubility Good in water [1]

pKa (20°C) 8.20 [1]

Synthesis of Glycinamide Hydrochloride

The synthesis of glycinamide hydrochloride can be achieved through various methods. One
common laboratory-scale preparation involves the treatment of an amino acid ester with
ammonia.[1] A more specific method involves the reaction of aminoacetonitrile hydrochloride in
an alcoholic solvent with hydrogen chloride gas.

A generalized workflow for a common synthesis approach is outlined below:
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Synthesis Workflow
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A generalized workflow for the synthesis of Glycinamide Hydrochloride.
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Analytical Characterization

The purity and identity of synthesized Glycinamide Hydrochloride are critical for its application.
High-performance liquid chromatography (HPLC) is a standard technique for assessing the
purity of peptides and related small molecules.[4]

High-Performance Liquid Chromatography (HPLC)

A typical analytical workflow for the characterization of Glycinamide Hydrochloride would
involve method development to achieve optimal separation of the main compound from any
potential impurities.

Analytical Workflow
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A typical analytical workflow for Glycinamide Hydrochloride.
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A summary of typical HPLC parameters for the analysis of small polar compounds like

Glycinamide Hydrochloride is provided below. These parameters would require optimization for

specific instrumentation and applications.

Parameter

Typical Value/Condition

Rationale

Column

C18 Reversed-Phase

Provides good retention for a

broad range of molecules.

Mobile Phase A

Water with 0.1% Trifluoroacetic
Acid (TFA)

TFA acts as an ion-pairing

agent to improve peak shape.

Mobile Phase B

Acetonitrile with 0.1% TFA

Organic solvent to elute the

compound from the column.

Gradient

A shallow gradient from low to
high %B

Optimized to separate the

main peak from impurities.

Flow Rate

0.8 - 1.2 mL/min

A standard flow rate for
analytical HPLC.

Wavelength at which the

Detection Wavelength 210 - 230 nm peptide bond absorbs UV light.
[5]
Controlled temperature
Column Temperature 25-35°C ensures reproducible retention
times.
Mass Spectrometry (MS)

In conjunction with HPLC, mass spectrometry is used to confirm the identity of the synthesized
compound by determining its mass-to-charge ratio, which should correspond to the molecular

weight of Glycinamide Hydrochloride.

Applications and Further Considerations

As mentioned, a primary application of Glycinamide Hydrochloride is as a biological buffer.[1]

Its utility in cell culture is due to its pKa being close to physiological pH.[1]
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It is important to distinguish Glycinamide Hydrochloride from dipeptides such as Prolyl-glycine
or Glycyl-proline. These are distinct molecules with different chemical structures, molecular
weights, and biological functions. For instance, L-Prolylglycine has a molecular weight of
172.18 g/mol .[6]

Conclusion

Glycinamide Hydrochloride is a well-characterized compound with established physicochemical
properties and applications. Its synthesis and analysis are achievable through standard
laboratory techniques. This guide provides a foundational understanding for researchers and
professionals working with this molecule, emphasizing the importance of correct nomenclature
and rigorous analytical characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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